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Compound of Interest

Compound Name: Phenyl Bromoacetate

Cat. No.: B105193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Phenyl
Bromoacetate (CAS No. 620-72-4). The information is compiled from various safety data
sheets (SDS) to ensure a thorough understanding of the hazards, handling, and emergency
procedures associated with this compound. Phenyl Bromoacetate is a versatile intermediate
in organic synthesis and is also used as a preservative in paints and metal cutting fluids.[1][2] A
firm grasp of its safety profile is paramount for professionals in research and development.

Chemical Identification and Properties

Phenyl Bromoacetate is an organic compound with the molecular formula CsH7BrO2.[1][2][3]
It can appear as a colorless to light yellow liquid or a brown/light yellow crystalline solid.[1][4]

Table 1: Physical and Chemical Properties of Phenyl
Bromoacetate
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Property Value Source(s)

Molecular Weight 215.04 g/mol [11[31[5]

Colorless to light yellow liquid
Appearance _ _ [1][4]
or solid; Brown solid

Melting Point 28.5-33°C/83.3-86.9 °F [L][21[6][7]

80 °C @ 0.11 Torr; 134 °C @

Boiling Point 15 mmHg; 261.9 °C @ 760 [21[61[7]
mmHg

Density 1.508 g/mL at 25 °C [1][2]

Flash Point 110-113°C/230-235.4 °F (1116171

N Soluble in ethanol and ether;
Solubility ) [11[2]
Insoluble in water

Specific Gravity 1.508 [4]

Vapor Pressure Negligible [4]

Hazard Identification and GHS Classification

Phenyl Bromoacetate is classified as a hazardous substance.[4][6] Adherence to GHS
guidelines is essential for safe handling.

» Signal Word:Warning[6][7]
e Hazard Statements:

o H302: Harmful if swallowed.[7]

[¢]

H315: Causes skin irritation.[6][7][8]

o

H319: Causes serious eye irritation.[6][7][8]

o

H335: May cause respiratory irritation.[7]
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e Other Hazards:
o The solid is combustible and burns, though it propagates flame with difficulty.[4]

o Dust may form an explosive mixture with air, and dust clouds can be ignited by a spark or
flame.[4]

Table 2: GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2 / 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory Tract Irritation)

Sources:[6][7]

Logical Flow of Safety Data Sheet Information

The structure of a Safety Data Sheet (SDS) follows a logical progression, starting from basic
identification and moving to specific handling and emergency information. This flow is designed
to provide a clear and comprehensive understanding of a chemical's risks.
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Section 1-3;
Identification & Hazards

Section 4-6: Section 7-8: Section 9-11:
Emergency Response Handling, Storage & Physical, Chemical &
(First Aid, Fire, Spills) Exposure Controls Toxicological Properties

Section 12-16:

Ecological, Transport
& Other Information

1. Preparation

(Review SDS, Don PPE)

2. Chemical Handling
(Use Fume Hood, Weigh/Measure)

3. Experimentation
(Perform reaction/procedure)

4. Decontamination
(Clean Glassware & Surfaces)

5. Waste Disposal
(Segregate & Label Waste)

6. Post-Handling
(Doff PPE, Wash Hands)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenyl Bromoacetate: An In-depth Technical Safety
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105193#safety-data-sheet-for-phenyl-bromoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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